1-(3,5-Dimethylphenyl)-3-[(4-methoxyphenyl)methylamino]pyrazin-2-one

• IUPAC Name: 1-(3,5-dimethylphenyl)-3-[(4-methoxyphenyl)methylamino]pyrazin-2-one
• InChI: InChI=1S/C20H21N3O2/c1-14-10-15(2)12-17(11-14)23-9-8-21-19(20(23)24)22-13-16-4-6-18(25-3)7-5-16/h4-12H,13H2,1-3H3,(H,21,22)
• InChI Key: NBLJHKJITZPHNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=CN=C(C2=O)NCC3=CC=C(C=C3)OC)C
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

1-(3,5-Dimethylphenyl)-3-[(4-methoxyphenyl)methylamino]pyrazin-2-one, also known as DMAP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Characterization

• Chemical Synthesis and Structural Insights : A study by Quiroga et al. (1999) focuses on the preparation and X-ray diffraction studies of various pyrazolo[3,4-b]pyridines, demonstrating the importance of structural analysis in understanding the chemical behavior of pyrazine derivatives. These compounds were analyzed for their tautomeric structures in solution and in the crystalline state, highlighting the significance of hydrogen-bonded arrangements in determining molecular stability and reactivity (Quiroga et al., 1999).

• Tautomerism Studies : Research on NH-pyrazoles by Cornago et al. (2009) explored their structural characterization through X-ray crystallography and NMR spectroscopy, providing insights into the tautomerism of these compounds. Such studies are crucial for understanding the dynamic chemical properties of pyrazine derivatives, which can influence their reactivity and potential applications in various fields (Cornago et al., 2009).

Potential Applications

• Electrochromic Materials : Zhao et al. (2014) reported on the synthesis and electrochromic properties of polymers incorporating pyrido[4,3-b]pyrazine units. These materials exhibit significant changes in transmittance in the near-IR region, suggesting their potential for use in NIR electrochromic devices. This highlights the versatility of pyrazine derivatives in material science, particularly in developing smart materials for technological applications (Zhao et al., 2014).

• Antidepressant Activities : A study by Palaska et al. (2001) synthesized and tested the antidepressant activities of 3,5-diphenyl-2-pyrazoline derivatives. Some derivatives exhibited significant reduction in immobility times in behavioral tests, suggesting the therapeutic potential of pyrazoline and pyrazine derivatives in the development of new antidepressants (Palaska et al., 2001).